ICI 162,846
ICI 162,846
5-[3-[[amino(2,2,2-trifluoroethylimino)methyl]amino]-1-pyrazolyl]pentanamide is a fatty amide.
Brand Name:
Vulcanchem
CAS No.:
84545-30-2
VCID:
VC20798854
InChI:
InChI=1S/C11H17F3N6O/c12-11(13,14)7-17-10(16)18-9-4-6-20(19-9)5-2-1-3-8(15)21/h4,6H,1-3,5,7H2,(H2,15,21)(H3,16,17,18,19)
SMILES:
C1=CN(N=C1NC(=NCC(F)(F)F)N)CCCCC(=O)N
Molecular Formula:
C11H17F3N6O
Molecular Weight:
306.29 g/mol
ICI 162,846
CAS No.: 84545-30-2
Cat. No.: VC20798854
Molecular Formula: C11H17F3N6O
Molecular Weight: 306.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-[3-[[amino(2,2,2-trifluoroethylimino)methyl]amino]-1-pyrazolyl]pentanamide is a fatty amide. |
|---|---|
| CAS No. | 84545-30-2 |
| Molecular Formula | C11H17F3N6O |
| Molecular Weight | 306.29 g/mol |
| IUPAC Name | 5-[3-[[N'-(2,2,2-trifluoroethyl)carbamimidoyl]amino]pyrazol-1-yl]pentanamide |
| Standard InChI | InChI=1S/C11H17F3N6O/c12-11(13,14)7-17-10(16)18-9-4-6-20(19-9)5-2-1-3-8(15)21/h4,6H,1-3,5,7H2,(H2,15,21)(H3,16,17,18,19) |
| Standard InChI Key | ALCSGJCIESECFD-UHFFFAOYSA-N |
| SMILES | C1=CN(N=C1NC(=NCC(F)(F)F)N)CCCCC(=O)N |
| Canonical SMILES | C1=CN(N=C1NC(=NCC(F)(F)F)N)CCCCC(=O)N |
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